Cas no 154748-54-6 (tert-butyl 3-(2-cyanoethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-cyanoethyl)azetidine-1-carboxylate
• CAS No: 154748-54-6
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 1329286
• PubChem ID: 77230436
• Update Time: 2025-11-05

tert-butyl 3-(2-cyanoethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(2-cyanoethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(2-cyanoethyl)azetidine-1-carboxylate
• DA-09883
• 154748-54-6
• EN300-1881077
• SCHEMBL15295773
• 3-(1-Boc-3-azetidinyl)propanenitrile
• SY351096
• MFCD27979841

• Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-7-9(8-13)5-4-6-12/h9H,4-5,7-8H2,1-3H3
• InChI Key： JSMUWFLUFNGPJU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CCC#N)C1)=O

Computed Properties

• Exact Mass: 210.13694
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• PSA: 53.33

Additional information on tert-butyl 3-(2-cyanoethyl)azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(2-cyanoethyl)azetidine-1-carboxylate (CAS No. 154748-54-6)

tert-butyl 3-(2-cyanoethyl)azetidine-1-carboxylate (CAS No. 154748-54-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of azetidine derivatives, which are increasingly gaining attention due to their unique structural properties and potential applications in drug discovery. The presence of both a cyanoethyl group and a tert-butyl carboxylate moiety makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for azetidine-based compounds has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in tert-butyl 3-(2-cyanoethyl)azetidine-1-carboxylate due to its ability to act as a building block for small molecule inhibitors and biologically active agents. Its CAS No. 154748-54-6 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

The compound's cyanoethyl group contributes to its reactivity, enabling it to participate in various nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where precise modifications are required to optimize drug candidates. Additionally, the tert-butyl carboxylate moiety provides stability, making it easier to handle and store during synthetic processes.

From an industrial perspective, tert-butyl 3-(2-cyanoethyl)azetidine-1-carboxylate is often employed in the synthesis of heterocyclic compounds, which are pivotal in designing new-generation pharmaceuticals. Its CAS No. 154748-54-6 is commonly referenced in patents and research papers, highlighting its significance in innovation-driven sectors. The compound's compatibility with green chemistry principles also aligns with the growing emphasis on sustainable manufacturing practices.

One of the most frequently asked questions about tert-butyl 3-(2-cyanoethyl)azetidine-1-carboxylate revolves around its synthetic routes and purification methods. Advanced techniques such as column chromatography and recrystallization are typically employed to achieve high purity levels. Researchers also explore its potential in catalysis and material science, further expanding its applications beyond traditional domains.

In summary, tert-butyl 3-(2-cyanoethyl)azetidine-1-carboxylate (CAS No. 154748-54-6) is a compound of immense scientific and industrial value. Its unique structural features and broad applicability make it a subject of ongoing research, particularly in the fields of drug development and organic synthesis. As the demand for innovative chemical solutions grows, this compound is poised to play an even more critical role in shaping future advancements.